Cas no 105956-97-6 (Clinafloxacin)

• Product Name: Clinafloxacin
• CAS No: 105956-97-6
• MF: C₁₇H₁₇ClFN₃O₃
• MW: 365.786586523056
• MDL: MFCD00865120
• CID: 62584
• PubChem ID: 60063
• Update Time: 2025-10-31

Clinafloxacin Chemical and Physical Properties

Names and Identifiers

• 7-(3-Aminopyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-(3-Amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• Clinafloxacin
• PD 127391
• 7-(3-aminopyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid
• PD-127391
• CI-960
• Aids007759
• Aids-007759
• Colinflosaxin
• Clindamycin hydrochloride`Clinafloxacin
• 7-(3-Aminopyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carbox
• 7-(3-Aminopyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxyli
• 105956-99-8 (Hydrochloride)
• (+/-)-7-(3-AMINO-1-PYRROLIDINYL)-8-CHLORO-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-3-QUINOLINECARBOXYLIC ACID
• HMS2090O15
• QGPKADBNRMWEQR-UHFFFAOYSA-N
• s4006
• AB00647129_13
• 7-(3-aminopyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-quinoline-3-carboxylic acid
• PD 127321
• C17H17ClFN3O3
• BDBM50474311
• DB14025
• AB00647129_11
• 3-QUINOLINECARBOXYLIC ACID, 7-(3-AMINO-1-PYRROLIDINYL)-8-CHLORO-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-, (+/-)-
• Bay-v-3545
• AKOS005622667
• FT-0602938
• AB00647129-10
• 7-(3-aminopyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-quinoline-3-carboxylic acid;Clinafloxacin
• 8N86XTF9QD
• CHEBI:94459
• 3-Quinolinecarboxylic acid, 7-(3-amino-1-pyrrolidinyl)-8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-
• AM-1091;CI-960;PD 127391
• DTXSID80869455
• Clinafloxacin, VETRANAL(TM), analytical standard
• 7-(3-azanylpyrrolidin-1-yl)-8-chloranyl-1-cyclopropyl-6-fluoranyl-4-oxidanylidene-quinoline-3-carboxylic acid
• HY-B0536
• CCG-220849
• GTPL10793
• BRD-A93964801-003-01-7
• HMS3714J19
• MFCD00865120
• Clinafloxacin [INN]
• AC-32467
• SMR000415366
• Clinafloxacin (hydrochloride)
• RKL10079
• MLS000778572
• AM 1091
• SCHEMBL33959
• NCGC00246499-01
• UNII-8N86XTF9QD
• NS00011860
• AB00647129_14
• A801342
• AM-1091
• 7-(3-amino-1-pyrrolidinyl)-8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• 7-(3-amino-1-pyrrolidinyl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-3-quinolinecarboxylic acid
• CLINAFLOXACIN [MI]
• AMY28813
• PD-127321
• SR-01000765993
• J-001508
• CLINAFLOXACIN [WHO-DD]
• Q3680752
• 7-(3-Amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylicacid
• 7-(3-Amino-pyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 7-(3-amino-1-pyrrolidinyl)-8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• CHEMBL278255
• AM 1091 (hydrochloride); CI 960 (hydrochloride);PD127391 (hydrochloride)
• VS-02785
• Clinafloxacin (PD127391)
• 7-(3-Amino-pyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• BCP21182
• AM1091
• 105956-97-6
• 7-(3-azaniumylpyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylate
• 7-(3-Amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, monohydrochloride
• SR-01000765993-2
• A801341
• HMS2770F24
• CI 960
• PD 127,391
• PD127,391
• 7-(3-Amino-1-pyrrolidinyl)-8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid; Clinafloxacin; PD 127391;
• clinafloxacine
• clinafloxacino
• PD-127,391
• BRD-A93964801-003-03-3
• clinafloxacinum
• BRD-A93964801-001-14-4
• BRD-A93964801-001-15-1
• BRD-A93964801-003-02-5
• DB-040667
• STK802100
• DTXCID40817437
• BBL010979

• MDL： MFCD00865120
• Inchi： 1S/C17H17ClFN3O3/c18-13-14-10(5-12(19)15(13)21-4-3-8(20)6-21)16(23)11(17(24)25)7-22(14)9-1-2-9/h5,7-9H,1-4,6,20H2,(H,24,25)
• InChI Key： QGPKADBNRMWEQR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C2C(C(C(=O)O)=CN(C=12)C1CC1)=O)F)N1CCC(C1)N

Computed Properties

• Exact Mass: 365.09400
• Monoisotopic Mass: 365.094247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 0.4

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.573
• Melting Point: 253-258 C
• Boiling Point: 592.3°C at 760 mmHg
• Flash Point: 312 °C
• Refractive Index: 1.684
• PSA: 88.56000
• LogP: 3.12980

Clinafloxacin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：VB1800600
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Clinafloxacin

Introduction to Clinafloxacin (CAS No. 105956-97-6) in Modern Pharmaceutical Research

Clinafloxacin, a potent fluoroquinolone antibiotic, is a compound with the chemical identifier CAS No. 105956-97-6. This medication has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacological properties and its potential applications in treating a variety of bacterial infections. The fluoroquinolone class of antibiotics, to which Clinafloxacin belongs, is renowned for its broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This characteristic makes it particularly valuable in clinical settings where the identification of the causative pathogen may be challenging.

The molecular structure of Clinafloxacin is characterized by a fluorine atom substituent on the quinolone ring, which enhances its binding affinity to bacterial DNA gyrase and topoisomerase IV. These enzymes are crucial for bacterial DNA replication and transcription, making them prime targets for this class of antibiotics. The presence of the fluorine atom also contributes to the compound's stability and resistance to degradation by bacterial enzymes, thereby extending its efficacy.

In recent years, there has been a growing interest in developing novel fluoroquinolones that can overcome existing resistance mechanisms while maintaining or improving their safety profiles. Clinafloxacin has been extensively studied in this context, with researchers exploring its potential as a treatment for multidrug-resistant bacterial infections. One of the most compelling aspects of Clinafloxacin is its ability to inhibit bacterial enzymes even at sub-inhibitory concentrations, a phenomenon known as concentration-dependent killing. This property is particularly advantageous in situations where the pathogen may have developed resistance to other antibiotics.

Moreover, Clinafloxacin has demonstrated efficacy against a wide range of bacterial pathogens, including those responsible for respiratory tract infections, urinary tract infections, and skin infections. Its high bioavailability and rapid absorption after oral administration make it a convenient option for patients requiring treatment over extended periods. Clinical trials have shown that Clinafloxacin is comparable to other fluoroquinolones in terms of efficacy but often with a more favorable side effect profile.

The development of Clinafloxacin has also spurred research into understanding the mechanisms of action and resistance associated with fluoroquinolones. Studies have highlighted the importance of understanding how bacteria develop resistance to these antibiotics, which can involve mutations in target genes or the acquisition of efflux pumps that expel the drug from the bacterial cell. By studying these mechanisms, researchers can design strategies to mitigate resistance and improve the long-term effectiveness of fluoroquinolones like Clinafloxacin.

Recent advancements in computational chemistry have enabled more accurate predictions of drug-bacterial interactions, which has been instrumental in optimizing the design of novel fluoroquinolones. These computational methods can identify potential binding sites on bacterial enzymes and predict how modifications to the drug molecule can enhance its binding affinity or reduce off-target effects. Such insights have been critical in refining the pharmacological properties of Clinafloxacin and similar compounds.

In clinical practice, Clinafloxacin is often used as an alternative therapy for patients who have not responded well to first-line treatments or who are allergic to other classes of antibiotics. Its broad-spectrum activity makes it particularly useful in emergency settings where rapid diagnosis and treatment are essential. Additionally, Clinafloxacin's ability to penetrate tissues effectively means it can be used to treat infections that involve deeper structures within the body.

The safety profile of Clinafloxacin has been carefully evaluated through numerous clinical studies. While like other fluoroquinolones it can cause side effects such as nausea, diarrhea, and dizziness, these are generally mild and transient. More serious adverse effects are rare but may include tendinopathy, peripheral neuropathy, and changes in mental status. Patients receiving Clinafloxacin should be monitored closely for these potential side effects, especially those with pre-existing conditions that may increase their risk.

Future research into Clinafloxacin and related fluoroquinolones is likely to focus on improving their selectivity and reducing their potential for off-target effects. By targeting specific regions on bacterial enzymes that are less prone to mutation or interference with human proteins, researchers hope to develop new generations of antibiotics that are more effective and safer for patients. The development of such agents could address one of the most pressing challenges facing modern medicine: antibiotic resistance.

In conclusion, Clinafloxacin (CAS No. 105956-97-6) represents an important advancement in the field of antibiotic development. Its unique pharmacological properties make it a valuable tool for treating a wide range of bacterial infections, particularly those caused by multidrug-resistant pathogens. As research continues to uncover new insights into fluoroquinolone mechanisms and resistance patterns, it is likely that compounds like Clinafloxacin will play an increasingly critical role in global efforts to combat bacterial infections.